3-[1-[(aminocarbonothioyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[1-(carbamothioylamino)-5-thiophen-2-ylpyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C12H13N3O2S2/c13-12(18)14-15-8(4-6-11(16)17)3-5-9(15)10-2-1-7-19-10/h1-3,5,7H,4,6H2,(H,16,17)(H3,13,14,18)
• InChI Key: IOBFCBGWEYSPBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(N2NC(=S)N)CCC(=O)O
• Molecular Formula: C12H13N3O2S2
• Molecular Weight: 295.4 g/mol

Description

3-[1-[(aminocarbonothioyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid, also known as TAPP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. TAPP is a pyrrole-based compound that contains a thienyl group and an aminocarbonothioyl group. This compound has shown promising results in various fields of research, including cancer therapy, drug delivery, and bioimaging.

Mechanism of Action

The mechanism of action of 3-[1-[(aminocarbonothioyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid involves the inhibition of thioredoxin reductase, an enzyme that plays a crucial role in the redox regulation of cells. Thioredoxin reductase catalyzes the reduction of thioredoxin, a protein that regulates the redox state of cells. By inhibiting thioredoxin reductase, this compound disrupts the redox balance of cells and induces apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. This compound induces apoptosis in cancer cells by inhibiting the activity of thioredoxin reductase. This compound also disrupts the redox balance of cells, leading to oxidative stress and DNA damage. This compound has also been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[1-[(aminocarbonothioyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid is its ability to induce apoptosis in cancer cells. This makes this compound a promising candidate for cancer therapy. This compound can also be conjugated with various drugs and targeted to specific cells or tissues, making it a useful tool for drug delivery. However, one of the limitations of this compound is its potential toxicity. This compound can induce oxidative stress and DNA damage, which can have adverse effects on normal cells.

Future Directions

There are several future directions for the research on 3-[1-[(aminocarbonothioyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid. One of the most promising directions is the development of this compound-based cancer therapies. This compound can be conjugated with various drugs and targeted to specific cells or tissues, making it a promising candidate for targeted drug delivery. Another future direction is the development of this compound-based bioimaging probes. This compound can be conjugated with various biomolecules and used to image specific cells or tissues, providing valuable insights into the structure and function of biological systems. Finally, the potential toxicity of this compound needs to be further investigated to ensure its safety for use in humans.
Conclusion
In conclusion, this compound is a synthetic compound that has shown promising results in various fields of scientific research. This compound has been extensively studied for its potential applications in cancer therapy, drug delivery, and bioimaging. The mechanism of action of this compound involves the inhibition of thioredoxin reductase, an enzyme that plays a crucial role in the redox regulation of cells. This compound has several biochemical and physiological effects, including the induction of apoptosis in cancer cells. This compound has several advantages and limitations for lab experiments, and there are several future directions for the research on this compound.

Synthesis Methods

The synthesis of 3-[1-[(aminocarbonothioyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid involves several steps, including the reaction of 2-thiophenecarboxaldehyde with ethyl cyanoacetate to form 2-[(2-thienyl)methylene]malononitrile. This compound is then reacted with hydrazine hydrate to form 2-amino-5-(2-thienyl)-1H-pyrrole. The final step involves the reaction of 2-amino-5-(2-thienyl)-1H-pyrrole with carbon disulfide to form this compound.

Scientific Research Applications

3-[1-[(aminocarbonothioyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in cancer therapy. This compound has been shown to induce apoptosis in cancer cells by inhibiting the activity of the enzyme thioredoxin reductase. This enzyme is overexpressed in many types of cancer cells and plays a crucial role in the survival and proliferation of these cells.
This compound has also been studied for its potential applications in drug delivery. This compound can be conjugated with various drugs and targeted to specific cells or tissues using ligands or antibodies. This targeted drug delivery approach can improve the efficacy and reduce the toxicity of drugs.
This compound has also been used as a fluorescent probe for bioimaging. This compound can be conjugated with various biomolecules and used to image specific cells or tissues. This approach can provide valuable insights into the structure and function of biological systems.